Cas no 33358-35-9 (Benzene, 4-methyl-2-nitro-1-(phenylthio)-)

• Product Name: Benzene, 4-methyl-2-nitro-1-(phenylthio)-
• CAS No: 33358-35-9
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 1456984
• Update Time: 2024-08-23

Benzene, 4-methyl-2-nitro-1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-methyl-2-nitro-1-(phenylthio)-
• (4-methyl-2-nitro-phenyl)-phenylsulfide

• Inchi： 1S/C13H11NO2S/c1-10-7-8-13(12(9-10)14(15)16)17-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ICCSLSCIARPTNV-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC=C2)=CC=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 245.05113
• Monoisotopic Mass: 245.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 367.5±30.0 °C(Predicted)
• PSA: 43.14